Cas no 59259-90-4 (1,3-Benzodioxole,5-(dimethoxymethyl)-)

1,3-Benzodioxole,5-(dimethoxymethyl)- structure
59259-90-4 structure
Product Name:1,3-Benzodioxole,5-(dimethoxymethyl)-
CAS No:59259-90-4
MF:C10H12O4
MW:196.199883460999
CID:372270
PubChem ID:100996
Update Time:2025-04-19

1,3-Benzodioxole,5-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole,5-(dimethoxymethyl)-
    • 5-DIMETHOXYMETHYL-BENZO[1,3]DIOXOLE
    • 3,4-methylenedioxybenzaldehyde dimethyl acetal
    • 5-(dimethoxymethyl)benzo[d][1,3]dioxole
    • 5-(dimethoxymethyl)benzo-1,3-dioxole
    • AC1L2PVU
    • AC1Q44I7
    • AC1Q6ZWN
    • CTK5A9669
    • EINECS 261-679-9
    • KST-1B6185
    • piperonal dimethyl acetal
    • Piperonal-dimethylacetal
    • SureCN8412184
    • AKOS006272735
    • SCHEMBL8412184
    • NS00034120
    • 1,3-Benzodioxole, 5-(dimethoxymethyl)-
    • 59259-90-4
    • Rhenium(vi)oxide
    • 5-DIMETHOXYMETHYL-BENZO(1,3)DIOXOLE
    • DTXSID7069316
    • Inchi: 1S/C10H12O4/c1-11-10(12-2)7-3-4-8-9(5-7)14-6-13-8/h3-5,10H,6H2,1-2H3
    • InChI Key: UNANDJIJRBQOOF-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(=CC1=2)C(OC)OC

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.9

Experimental Properties

  • Density: 1.2
  • Boiling Point: 240.4°C at 760 mmHg
  • Flash Point: 96.9°C
  • Refractive Index: 1.525
  • PSA: 36.92

1,3-Benzodioxole,5-(dimethoxymethyl)- Security Information

1,3-Benzodioxole,5-(dimethoxymethyl)- Related Literature

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